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Compound of Interest

Compound Name: Fenpiprane
CAS No.: 3540-95-2
Cat. No.: B1207603
Get Quote
. J

Executive Summary

Fenpiprane (1-(3,3-diphenylpropyl)piperidine) is a diphenylmethane derivative with
anticholinergic and non-selective antispasmodic properties. While not currently a U.S. DEA
Schedule I-V controlled substance, it is a bioactive research chemical with significant acute
toxicity (H302) and environmental persistence risks.

The core directive for disposal is High-Temperature Incineration (HTI). Landfill disposal and
sewer discharge are strictly prohibited due to the compound's stability and potential for
bioaccumulation. This guide outlines the mandatory workflow for waste segregation, spill
management, and final destruction to ensure compliance with EPA (RCRA) and local
hazardous waste regulations.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of Fenpiprane is a prerequisite for selecting the
correct solvent systems for cleaning and disposal.
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Physicochemical Properties

Property Data

Operational Implication

Chemical Name Fenpiprane

Labeling requirement

3540-95-2 (Base); 3329-14-4

Unique identifier for waste

CAS Number '
(HCI) manifests
Organic nitrogenous
Molecular Formula C20H2sN
compound
Soluble in DMSO, Ethanol,
B ) Use ethanol/acetone for
Solubility Chloroform; Poorly soluble in o
decontamination
water
) ) ] Dust explosion hazard if
Physical State Solid (Crystalline Powder) ]
aerosolized
_ _ Not classified as D001
Flash Point >100°C (estimated)

(Ignitable) unless in solvent

GHS Hazard Classification
Signal Word: WARNING

e H302: Harmful if swallowed (Acute Toxicity, Oral).
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[1]

e H412: Harmful to aquatic life with long-lasting effects.

Regulatory Framework (US/EU Context)

Controlled Substance Status

e DEA (USA): Fenpiprane is not currently listed as a Schedule |-V controlled substance under

the Controlled Substances Act (CSA) [1]. However, it is structurally related to
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diphenylpropylamines. Always verify state-level regulations as some jurisdictions may treat it
as a "Look-Alike" or analogue if intended for human consumption.

e Research Use Only (RUO): Most vendors supply Fenpiprane strictly for laboratory research.
It must not be used for clinical trials without an IND.

RCRA Waste Classification (EPA)

Fenpiprane is not a P-listed or U-listed waste by specific name [2]. However, it must be
managed as Non-RCRA Regulated Hazardous Waste due to its toxicity profile.

o Waste Code: If mixed with flammable solvents (e.g., Ethanol), assign D001 (Ignitable).[2] If
pure, label as "Non-Regulated Hazardous Waste - Toxic."

Disposal Protocol

This protocol utilizes a "Cradle-to-Grave" approach, ensuring the compound is tracked from
generation to final destruction.

Solid Waste (Pure Substance)

Segregation: Do not mix with oxidizing agents or strong acids.[1]

o Container: Collect in a dedicated, screw-cap high-density polyethylene (HDPE) or glass jar.

o Labeling: Affix a hazardous waste label reading: "Hazardous Waste - Toxic - Fenpiprane
Solid."

o Destruction: Transfer to a licensed hazardous waste contractor for High-Temperature
Incineration (>1000°C). This ensures complete thermal decomposition of the piperidine ring
and diphenyl moieties [3].

Liquid Waste (Stock Solutions)

e Solvent Compatibility: Fenpiprane is often dissolved in DMSO or Ethanol. Ensure the waste
container is compatible with the solvent.

o Bulking: Small volumes (<50 mL) can be bulked into the laboratory's main "Organic Solvents
- Halogen Free" waste stream, provided the total concentration of toxic actives remains <1%.
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» High Concentration (>1%): Segregate into a separate container labeled "High Hazard - Toxic
Organic Liquid."

Empty Containers

Follow the "Triple Rinse" rule (EPA 40 CFR 261.7):

Rinse the empty vial 3 times with a compatible solvent (Ethanol or Acetone).

Add rinsate to the Liquid Waste stream (Section 4.2).

Deface the label on the empty vial.

Dispose of the vial as standard glass waste (unless P-listed acute toxins were also present,
which is not the case here).

Disposal Decision Tree
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Figure 1: Decision logic for Fenpiprane waste streams ensuring regulatory compliance and

safety.

Spill Management Protocol

In the event of a laboratory spill, immediate containment is required to prevent aerosolization of

the toxic powder.
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PPE Required: Nitrile gloves (double gloved), Lab coat, Safety goggles, N95 respirator (or
P100 if fine dust is present).

Dry Spill (Powder)
« |solate: Evacuate non-essential personnel from the immediate area (10 ft radius).

» Dampen: Gently cover the powder with paper towels soaked in Ethanol or Water. This
prevents dust generation.[1] Do not dry sweep.

e Collect: Scoop the wet material and towels into a hazardous waste bag.

o Clean: Wipe the surface 3 times with ethanol-soaked wipes.

Wet Spill (Solution)

e Absorb: Place absorbent pads or vermiculite over the liquid.
o Wait: Allow 5 minutes for full absorption.

» Disposal: Place saturated absorbents into a sealed hazardous waste bag.

Spill Response Workflow
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Figure 2: Tactical response flow for containment and cleanup of Fenpiprane spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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